Cas no 1256958-64-1 (5-bromo-6-fluoro-2-methyl-1H-1,3-benzodiazole)

• Product Name: 5-bromo-6-fluoro-2-methyl-1H-1,3-benzodiazole
• CAS No: 1256958-64-1
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• MDL: MFCD23327437
• CID: 4582637
• PubChem ID: 66820139
• Update Time: 2025-10-25

5-bromo-6-fluoro-2-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-fluoro-2-methyl-1H-1,3-benzodiazole
• 1H-Benzimidazole, 6-bromo-5-fluoro-2-methyl-
• Z1336447277
• SCHEMBL855939
• AKOS018187725
• SY202941
• CCG-339733
• 5-bromo-6-fluoro-2-methyl-1H-benzimidazole
• 5-bromo-6-fluoro-2-methyl-1h-benzo[d]imidazole
• EN300-218221
• 1256958-64-1
• MFCD23327437

• MDL： MFCD23327437
• Inchi： 1S/C8H6BrFN2/c1-4-11-7-2-5(9)6(10)3-8(7)12-4/h2-3H,1H3,(H,11,12)
• InChI Key： LQUQFKLVEZSIDG-UHFFFAOYSA-N
• SMILES： C1(C)NC2=CC(Br)=C(F)C=C2N=1

Computed Properties

• Exact Mass: 227.96984g/mol
• Monoisotopic Mass: 227.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-bromo-6-fluoro-2-methyl-1H-1,3-benzodiazole

5-Bromo-6-fluoro-2-methyl-1H-1,3-benzodiazole (CAS No. 1256958-64-1)

The compound 5-bromo-6-fluoro-2-methyl-1H-1,3-benzodiazole (CAS No. 1256958-64-1) is a highly specialized organic molecule belonging to the class of benzodiazoles. Benzodiazoles are heterocyclic compounds characterized by a benzene ring fused to a diazole ring, which in this case is a 1,3-diazole. The substitution pattern of this compound includes a bromine atom at position 5, a fluorine atom at position 6, and a methyl group at position 2. These substituents significantly influence the chemical properties, reactivity, and potential applications of the molecule.

Benzodiazoles are known for their aromaticity and stability due to the conjugation between the benzene ring and the diazole moiety. The presence of halogen atoms (bromine and fluorine) in this compound introduces additional electronic effects. Bromine is an electron-withdrawing group, while fluorine is also electron-withdrawing but less so than bromine. The methyl group at position 2 acts as an electron-donating group through its inductive effect. This combination of substituents creates a unique electronic environment that can be exploited in various chemical reactions and applications.

Recent studies have highlighted the importance of halogenated benzodiazoles in materials science and pharmacology. For instance, 5-bromo-6-fluoro-2-methyl-1H-1,3-benzodiazole has been investigated for its potential use as a building block in the synthesis of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). The bromine and fluorine substituents enhance the molecule's ability to undergo nucleophilic aromatic substitution reactions, making it a valuable intermediate in organic synthesis.

In addition to its role in materials science, this compound has shown promise in medicinal chemistry. Researchers have explored its ability to act as a scaffold for drug design due to its unique electronic properties and potential bioactivity. The methyl group at position 2 provides steric bulk, which can influence the molecule's interactions with biological targets. Furthermore, the bromine and fluorine atoms contribute to the molecule's lipophilicity and bioavailability, making it an attractive candidate for drug development.

From a synthetic perspective, 5-bromo-6-fluoro-2-methyl-1H-1,3-benzodiazole can be prepared through various routes, including diazotization reactions and cyclization processes. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound with higher yields and purities. For example, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing the benzodiazole core with precise substitution patterns.

The physical properties of this compound are also noteworthy. Its melting point is relatively high due to the strong intermolecular forces arising from the aromatic system and halogen atoms. The solubility of 5-bromo-6-fluoro-2-methyl-1H-1,3-benzodiazole in common solvents is moderate but can be tailored through further functionalization. This makes it suitable for use in both solution-based and solid-state applications.

One area where this compound has garnered significant attention is in optoelectronics. Its absorption properties make it a candidate for use in solar cells and photovoltaic devices. Recent studies have demonstrated that incorporating 5-bromo-6-fluoro-2-methylbenzodiazole into conjugated polymers can enhance their charge transport characteristics, leading to improved device performance.

In conclusion, 5-bromo-6-fluoro-2-methylbenzodiazole (CAS No. 1256958) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique substitution pattern provides it with distinct chemical properties that make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.